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Compound of Interest

Compound Name: 3-Chlorobiphenyl

Cat. No.: B164846 Get Quote

An In-Depth Technical Guide to 3-Chlorobiphenyl (PCB Congener 2)

This technical guide provides a comprehensive overview of 3-Chlorobiphenyl (PCB 2), a

lower-chlorinated polychlorinated biphenyl congener. It is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical and physical

properties, synthesis, metabolism, toxicological profile, and analytical methods for its

quantification. This guide summarizes quantitative data in structured tables, provides detailed

experimental protocols for key assays, and includes visualizations of signaling pathways and

experimental workflows using Graphviz.

Chemical and Physical Properties
3-Chlorobiphenyl, also known as PCB 2, is a monochlorinated biphenyl.[1] Its properties are

summarized in the table below.
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Property Value Reference(s)

IUPAC Name 1-chloro-3-phenylbenzene [2]

Synonyms
3-Chloro-1,1'-biphenyl, m-

Chlorobiphenyl, PCB 2
[2]

CAS Number 2051-61-8 [2]

Molecular Formula C₁₂H₉Cl [2]

Molecular Weight 188.65 g/mol [2]

Appearance Light yellow liquid [1]

Melting Point 16 °C [1]

Boiling Point 284.5 °C [1]

Water Solubility 3.63 mg/L at 25 °C [1]

Vapor Pressure 0.01 mmHg [1]

Log P (XLogP3) 4.54 [1]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 129.5 ± 8.6 °C [1]

Refractive Index 1.583 [1]

Synthesis of 3-Chlorobiphenyl
The synthesis of unsymmetrical biphenyls like 3-chlorobiphenyl can be achieved through

several established methods in organic chemistry. The most common approaches include the

Gomberg-Bachmann reaction, Suzuki-Miyaura coupling, and Ullmann condensation.

Gomberg-Bachmann Reaction
This reaction involves the diazotization of an aniline followed by an aryl-aryl coupling reaction.

[3][4] For the synthesis of 3-chlorobiphenyl, 3-chloroaniline would be the starting material.[5]

Experimental Protocol: Gomberg-Bachmann Synthesis of 3-Chlorobiphenyl
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Diazotization:

Dissolve 3-chloroaniline in a mixture of concentrated hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice-salt bath.

Slowly add a chilled aqueous solution of sodium nitrite dropwise to the aniline solution,

maintaining the temperature below 5 °C.

After the addition is complete, stir the resulting diazonium salt solution for an additional 30

minutes at 0-5 °C.

Coupling:

In a separate flask, prepare a solution of sodium hydroxide in water and cool it to 0-5 °C.

To this cold NaOH solution, add benzene, which acts as both the solvent and the reactant.

With vigorous stirring, slowly add the cold diazonium salt solution to the benzene/NaOH

mixture.

Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-24 hours.

Work-up and Purification:

Separate the organic layer.

Extract the aqueous layer with an organic solvent such as diethyl ether.

Combine the organic layers, wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel to obtain 3-
chlorobiphenyl.

Diazotization

Coupling Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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